methyl 4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]benzoate

• IUPAC Name: methyl 4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]benzoate
• InChI: InChI=1S/C19H13F3N2O3/c1-27-18(26)13-8-6-12(7-9-13)10-14(11-23)17(25)24-16-5-3-2-4-15(16)19(20,21)22/h2-10H,1H3,(H,24,25)/b14-10+
• InChI Key: RVJDWWRDXARAAR-GXDHUFHOSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2C(F)(F)F
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C19H13F3N2O3
• Molecular Weight: 374.3 g/mol

Description

“Methyl 4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]benzoate” is a chemical compound with the CAS number 877962-50-0.

Synthesis Analysis

Unfortunately, I was unable to find specific information on the synthesis of this compound. .

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods and confirmed by chemical synthesis. .

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Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility in various solvents. .

Scientific Research Applications

• Antibacterial Activity

  • Field : Medicinal Chemistry
  • Application : A series of novel triazolo[4,3-a]pyrazine derivatives were synthesized for their potential antibacterial activity.
  • Method : The compounds were synthesized and their structures were characterized using various techniques, such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. The synthesized compounds were evaluated for in vitro antibacterial activity using the microbroth dilution method.
  • Results : Some of the tested compounds showed moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. In particular, compound 2e exhibited superior antibacterial activities (MICs: 32 μg/mL against Staphylococcus aureus and 16 μg/mL against Escherichia coli), which was comparable to the first-line antibacterial agent ampicillin.

• Antiviral Activity

  • Field : Medicinal Chemistry
  • Application : Indole derivatives, including 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives, have been reported as potential antiviral agents.
  • Method : The compounds were synthesized and their antiviral activity was tested in vitro.
  • Results : Compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A with IC 50 = 7.53 μmol/L and the highest selectivity index (SI) value 17.

Safety And Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. .

Future Directions

The future directions of research on a compound can include potential applications in medicine, industry, or other fields. .

Please note that this information is based on the available resources and may not be comprehensive. For more detailed information, please refer to specialized chemical databases or scientific literature.